Cas no 219477-62-0 (2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI))

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI) structure
219477-62-0 structure
Product Name:2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI)
CAS No:219477-62-0
MF:C8H17ClN2
MW:176.686980962753
CID:243602
Update Time:2023-03-30

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-, hydrochloride (1:1)
    • 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-, monohydrochloride (9CI)
    • 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3,5-dimethyl-,monohydrochloride(9CI)
    • Inchi: 1S/C8H16N2.ClH/c1-6-3-7(2)5-10-8(9)4-6;/h6-7H,3-5H2,1-2H3,(H2,9,10);1H
    • InChI Key: AVSNAENXHGUBBS-UHFFFAOYSA-N
    • SMILES: N1=C(N)CC(C)CC(C)C1.[H]Cl

Computed Properties

  • Exact Mass: 176.108
  • Monoisotopic Mass: 176.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.4A^2
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